Cas no 1806594-91-1 (5-Propionyl-2-(trifluoromethylthio)toluene)

• Product Name: 5-Propionyl-2-(trifluoromethylthio)toluene
• CAS No: 1806594-91-1
• MF: C₁₁H₁₁F₃OS
• MW: 248.264652490616
• CID: 5007522
• Update Time: 2023-08-25

5-Propionyl-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 5-Propionyl-2-(trifluoromethylthio)toluene

• Inchi： 1S/C11H11F3OS/c1-3-9(15)8-4-5-10(7(2)6-8)16-11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： UHCKGCMQLALVOO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(CC)=O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4